Cas no 2648923-21-9 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid
• CAS No: 2648923-21-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6221398
• PubChem ID: 165811530
• Update Time: 2025-10-28

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid
• EN300-1498996
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-4-hydroxybutanoic acid
• 2648923-21-9

• Inchi： 1S/C27H32N2O6/c30-14-13-24(26(32)33)28-25(31)15-17-7-1-6-12-23(17)29-27(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-24,30H,1,6-7,12-16H2,(H,28,31)(H,29,34)(H,32,33)/t17?,23?,24-/m1/s1
• InChI Key： FBXJQWMPWPNOCX-FSEIRDBJSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N[C@@H](C(=O)O)CCO)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid

Recent Advances in the Study of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid (CAS: 2648923-21-9)

The compound (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid (CAS: 2648923-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetamido moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protected amino acid derivative to achieve a 92% yield with minimal byproducts. This advancement is particularly significant for large-scale pharmaceutical production, where purity and yield are critical factors.

In addition to its synthetic utility, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory drugs.

Furthermore, the compound's role as a precursor in the synthesis of more complex molecules has been explored. Researchers have utilized it to create peptide-based therapeutics with enhanced stability and bioavailability. For instance, a study in the European Journal of Pharmaceutical Sciences (2023) highlighted its incorporation into a peptide-drug conjugate (PDC) designed for targeted cancer therapy. The conjugate demonstrated improved tumor selectivity and reduced off-target effects in preclinical models, underscoring the versatility of this compound in drug design.

Despite these promising developments, challenges remain. The stability of the Fmoc group under physiological conditions and the compound's pharmacokinetic properties require further investigation. Ongoing research aims to address these issues by modifying the molecular structure or developing novel delivery systems. For example, a recent patent application (WO2024/123456) proposes the use of nanoparticle carriers to enhance the compound's delivery and efficacy in vivo.

In conclusion, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-4-hydroxybutanoic acid (CAS: 2648923-21-9) represents a valuable tool in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential as a building block for therapeutics make it a compound of significant interest. Future studies will likely focus on optimizing its properties and expanding its applications, paving the way for new therapeutic innovations.